What is (-)-Epicatechin?
Flavonoid. Flavonoid has multiple biological effects, including antinociceptive cardioprotective, antioxidant, anti-inflammatory, and antineoplastic.
Origin and structure (-)-Epicatechin
(-)-Epicatechin (EC) belongs to the flavanols group and is abundantly contained in cacao and cocoa products. (-)-Epicatechin may also be found in certain fruits such as red wine and cocoa beans. The chemical structure of EC is an oxygenated homocycle, which includes a 4-hydroxyl-linked aromatic ring and a 4-hydroxylgroup.
(-)-Epicatechin has a biological activity
(-)-Epicatechin can be described as a natural chemical that exhibits a variety of biological activities. These include hypoglycemic and antioxidant effects. (-)-Epicatechin is thought to exhibit procyanidin-like activities in vitro and person. This may be partly due to t...